Cas no 53685-98-6 (4-Bromo-3-formylthiophene-2-carboxylic acid)

4-Bromo-3-formylthiophene-2-carboxylic acid is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its structure features both a bromo substituent and a formyl group on a thiophene ring, enabling selective functionalization via cross-coupling, nucleophilic substitution, or condensation reactions. The carboxylic acid moiety further enhances reactivity, allowing for derivatization into esters, amides, or other derivatives. This compound is particularly valuable in the development of thiophene-based materials, agrochemicals, and bioactive molecules due to its well-defined reactivity profile. Its high purity and stability make it suitable for precise synthetic applications, including medicinal chemistry and materials science.

4-Bromo-3-formylthiophene-2-carboxylic acid structure

53685-98-6 structure

Product Name:4-Bromo-3-formylthiophene-2-carboxylic acid

CAS No:53685-98-6

MF:C₆H₃BrO₃S

MW:235.055219888687

CID:2950625

PubChem ID:83670191

Update Time:2025-10-31

4-Bromo-3-formylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-溴-3-甲酰噻吩-2-羧酸
- 4-Bromo-3-formylthiophene-2-carboxylic acid
- 4-Bromo-3-formylthiophene-2-carboxylicacid
- 4-bromo-3-formyl-2-thiophenecarboxylic acid
- 53685-98-6
- Inchi： 1S/C6H3BrO3S/c7-4-2-11-5(6(9)10)3(4)1-8/h1-2H,(H,9,10)
- InChI Key： WRPLEHNXJMACSQ-UHFFFAOYSA-N
- SMILES： BrC1=CSC(C(=O)O)=C1C=O

Computed Properties

Exact Mass: 233.89863g/mol
Monoisotopic Mass: 233.89863g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 82.6

4-Bromo-3-formylthiophene-2-carboxylic acid Pricemore >>

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Chemenu	CM199373-1g	4-bromo-3-formylthiophene-2-carboxylic acid	53685-98-6	95%	1g	$659	2021-08-05
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Alichem	A169005213-1g	4-Bromo-3-formylthiophene-2-carboxylic acid	53685-98-6	95%	1g	$556.64	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1737643-1g	4-Bromo-3-formylthiophene-2-carboxylic acid	53685-98-6	98%	1g	￥4095.00	2024-05-09
Crysdot LLC	CD11108937-1g	4-Bromo-3-formylthiophene-2-carboxylic acid	53685-98-6	95+%	1g	$698	2024-07-17